Cas no 105902-57-6 (1-(2,3-dihydro-1H-inden-5-yl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(2,3-dihydro-1H-inden-5-yl)-2-(methylamino)ethan-1-one
• CAS No: 105902-57-6
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 5983326
• PubChem ID: 82075434
• Update Time: 2025-10-05

1-(2,3-dihydro-1H-inden-5-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-inden-5-yl)-2-(methylamino)ethan-1-one
• 105902-57-6
• EN300-1848052

• Inchi： 1S/C12H15NO/c1-13-8-12(14)11-6-5-9-3-2-4-10(9)7-11/h5-7,13H,2-4,8H2,1H3
• InChI Key： YLKOEJBOODTZQU-UHFFFAOYSA-N
• SMILES： O=C(CNC)C1C=CC2=C(C=1)CCC2

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 1-(2,3-dihydro-1H-inden-5-yl)-2-(methylamino)ethan-1-one

Comprehensive Overview of 1-(2,3-dihydro-1H-inden-5-yl)-2-(methylamino)ethan-1-one (CAS No. 105902-57-6)

1-(2,3-dihydro-1H-inden-5-yl)-2-(methylamino)ethan-1-one (CAS No. 105902-57-6) is a synthetic organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features an indenyl core coupled with a methylamino functional group, making it a versatile intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel therapeutic agents and bioactive materials.

The compound's CAS No. 105902-57-6 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature and regulatory documentation. Its structural features, including the 2,3-dihydro-1H-indene moiety, contribute to its stability and reactivity, which are essential for targeted chemical transformations. In recent years, the demand for specialized intermediates like 1-(2,3-dihydro-1H-inden-5-yl)-2-(methylamino)ethan-1-one has surged, driven by advancements in drug discovery and material science.

One of the most frequently searched questions related to this compound is its synthetic pathway and industrial-scale production. Researchers often seek detailed protocols for its synthesis, which typically involves multi-step organic reactions, including Friedel-Crafts acylation and reductive amination. The compound's methylamino group is particularly noteworthy, as it can serve as a key pharmacophore in medicinal chemistry, influencing binding affinity and metabolic stability. This has led to its exploration in the design of central nervous system (CNS) targeting molecules, a hot topic in contemporary pharmacology.

Another area of interest is the compound's physicochemical properties, such as solubility, melting point, and stability under various conditions. These properties are crucial for formulators and process chemists working on scalable production. The indenyl scaffold, a hallmark of this molecule, is also a subject of study due to its prevalence in natural products and synthetic drugs. Users searching for "indenyl derivatives in drug design" or "methylamino ketone applications" will find this compound highly relevant to their queries.

In the context of green chemistry and sustainable synthesis, 1-(2,3-dihydro-1H-inden-5-yl)-2-(methylamino)ethan-1-one has been evaluated for its potential to reduce waste and improve atom economy in synthetic routes. This aligns with the growing emphasis on environmentally friendly chemical processes, a trending topic in both academic and industrial circles. Additionally, its role in high-throughput screening libraries underscores its importance in modern drug discovery pipelines.

From a regulatory perspective, the compound's safety profile and handling guidelines are frequently searched topics. While it is not classified as a hazardous material, proper laboratory practices are recommended to ensure safe usage. The CAS No. 105902-57-6 is often cross-referenced in safety data sheets (SDS) to provide comprehensive information on storage, disposal, and personal protective equipment (PPE) requirements.

In summary, 1-(2,3-dihydro-1H-inden-5-yl)-2-(methylamino)ethan-1-one (CAS No. 105902-57-6) is a compound of significant scientific and industrial relevance. Its structural uniqueness, coupled with its applications in drug development and material science, makes it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative chemical intermediates and next-generation therapeutics.